![molecular formula C22H24N2O4S B2386498 N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4,5-trimethoxybenzamide CAS No. 313515-72-9](/img/structure/B2386498.png)
N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4,5-trimethoxybenzamide” is a complex organic compound. It contains a thiazole ring, which is a type of heterocycle. Thiazoles are known for their wide range of biological activities .
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, thiazole derivatives are often synthesized by condensation of α-haloketones or α-haloaldehydes with thioamides .Molecular Structure Analysis
The molecule contains a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom . It also has an isopropylphenyl group, a trimethoxybenzyl group, and an amide group.Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For instance, the amide group might undergo hydrolysis, and the thiazole ring might participate in electrophilic substitution reactions .Scientific Research Applications
Anticancer Potential
N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4,5-trimethoxybenzamide and its derivatives have shown promise in cancer research. For instance, a compound from a series of novel kinesin spindle protein (KSP) inhibitors, closely related to this compound, exhibited significant potency and pharmaceutical properties suitable for clinical development in cancer treatment. This compound induced cellular death by arresting cells in mitosis, leading to the formation of a monopolar spindle phenotype characteristic of KSP inhibition (Theoclitou et al., 2011). Similarly, another study synthesized and evaluated N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for their anticancer activity against various cancer cell lines, showing moderate to excellent efficacy compared to the reference drug etoposide (Ravinaik et al., 2021).
Antimicrobial Activity
Compounds incorporating the 3,4,5-trimethoxybenzamide moiety, similar to this compound, have demonstrated significant antimicrobial properties. A study on the synthesis and antimicrobial activity of oxadiazole and imidazolinone derivatives bearing a trimethoxybenzamide moiety found that these compounds exhibited antimicrobial activity against various strains of bacteria and fungi (Joshi et al., 1997).
Antioxidant Properties
Thiazole derivatives, closely related to this compound, have shown potential as antioxidants. A study on the in vitro antioxidant properties of new thiazole derivatives reported that some synthesized compounds demonstrated potent antioxidant activity (Jaishree et al., 2012).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3,4,5-trimethoxy-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S/c1-13(2)14-6-8-15(9-7-14)17-12-29-22(23-17)24-21(25)16-10-18(26-3)20(28-5)19(11-16)27-4/h6-13H,1-5H3,(H,23,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNFHBHHQLPNUSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.